Cas no 951547-23-2 (1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 951547-23-2
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 5851456
• PubChem ID: 18565930
• Update Time: 2025-07-28

1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]urea
• 951547-23-2
• 1-(3,4-dimethylphenyl)-3-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• F2072-0059
• 1-(3,4-dimethylphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea
• AKOS002059373
• 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

• Inchi： 1S/C18H20N6O2/c1-12-4-5-14(10-13(12)2)20-18(25)19-11-17-21-22-23-24(17)15-6-8-16(26-3)9-7-15/h4-10H,11H2,1-3H3,(H2,19,20,25)
• InChI Key： XLHXAXNZPCNKNU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 352.16477390g/mol
• Monoisotopic Mass: 352.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Introduction to 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 951547-23-2) and Its Emerging Applications in Chemical Biology

1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, identified by the CAS number 951547-23-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule features a unique combination of aromatic rings, a tetrazole moiety, and a urea functional group, which collectively contribute to its diverse biological activities. The presence of 3,4-dimethylphenyl and 4-methoxyphenyl substituents enhances its interactability with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound’s molecular framework is characterized by a rigid core that facilitates stable binding to protein targets. The tetrazole ring, known for its ability to act as a bioisostere for other heterocyclic systems, introduces specific chemical reactivity that can be exploited for modulating biological pathways. Additionally, the urea group serves as a key pharmacophore, capable of forming hydrogen bonds with polar residues in proteins, thereby influencing enzyme activity and receptor binding. These structural features make 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea an intriguing subject for mechanistic studies and lead optimization.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential biological activity. Virtual docking studies have suggested that this compound may interact with enzymes involved in inflammatory pathways and cancer metabolism. The dimethylphenyl and methoxyphenyl substituents are particularly noteworthy for their ability to modulate electron density in the active sites of target proteins, potentially leading to novel therapeutic effects.

In vitro experiments have begun to uncover the pharmacological profile of 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea. Initial assays indicate that it exhibits moderate inhibition against certain kinases and transcription factors associated with cellular proliferation. The tetrazole moiety appears to play a critical role in this inhibition by disrupting the normal binding conformation of these targets. Furthermore, the compound’s solubility profile suggests that it may be suitable for formulation into oral or injectable therapies, depending on further optimization.

The synthesis of this compound represents a significant achievement in multi-step organic chemistry. The integration of 3,4-dimethylphenyl, 4-methoxyphenyl, and tetrazole functionalities requires precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged modern catalytic systems and green chemistry principles to streamline the synthetic route while minimizing waste. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

As interest in targeted therapies continues to expand, compounds like 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea are being evaluated for their potential in precision medicine applications. The ability to fine-tune molecular structure for specific biological outcomes underscores the importance of such scaffolds in developing next-generation therapeutics. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical practice.

The future of research on this compound lies in its integration into broader drug discovery platforms. High-throughput screening (HTS) campaigns are being planned to identify additional biological activities beyond those already observed. Additionally, structure-activity relationship (SAR) studies will help refine the molecule’s pharmacophore for improved efficacy and selectivity. These efforts are supported by advancements in analytical techniques that allow for detailed characterization of molecular interactions.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) will be crucial as this compound moves toward clinical trials. Robust quality control measures must be implemented to guarantee consistency across batches produced at different scales. Regulatory agencies are increasingly focused on expedited pathways for promising therapeutics like those derived from novel scaffolds such as 1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea.

In conclusion,1-(3,4-dimethylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3，